2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,5-difluorophenyl)acetamide

• IUPAC Name: 2-[3-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2,5-difluorophenyl)acetamide
• InChI: InChI=1S/C20H12ClF2N3O2S2/c21-11-1-4-13(5-2-11)26-19(28)18-15(7-8-29-18)25-20(26)30-10-17(27)24-16-9-12(22)3-6-14(16)23/h1-9H,10H2,(H,24,27)
• InChI Key: PLSQPIJYFWRVSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=C(C=CC(=C4)F)F)Cl
• Molecular Formula: C20H12ClF2N3O2S2
• Molecular Weight: 463.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple aromatic rings and functional groups. The compound contains a thieno[3,2-d]pyrimidin-2-yl group, a chlorophenyl group, a difluorophenyl group, and an acetamide group.

Scientific Research Applications

Crystal Structure Analysis

The study of crystal structures of related compounds provides insight into their conformational behavior and potential interactions. For instance, compounds with a 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamide core exhibit a folded conformation, where the pyrimidine ring inclines at specific angles to the benzene ring. This structural feature is crucial for understanding the molecular geometry and its implications in various applications, including drug design and material science (Subasri et al., 2017).

Vibrational Spectroscopy and Computational Analysis

Vibrational spectroscopy, coupled with computational methods like density functional theory (DFT), provides valuable information on the vibrational signatures of molecules. This approach helps in characterizing antiviral molecules, understanding their stability through stereo-electronic interactions, and elucidating intermolecular contacts within their crystal structure. Such studies are pivotal for the development of new antiviral agents and the exploration of their mechanism of action (Jenepha Mary et al., 2022).

Antitumor Activity

Research into thieno[3,2-d]pyrimidine derivatives has shown that these compounds exhibit potent anticancer activity against various human cancer cell lines. The synthesis and evaluation of these derivatives enable the identification of new therapeutic agents with potential applications in cancer treatment. For example, certain derivatives have shown comparable activity to doxorubicin, a widely used chemotherapeutic agent, highlighting their significance in the development of novel anticancer drugs (Hafez & El-Gazzar, 2017).

Enzyme Inhibition for Therapeutic Applications

Compounds related to 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,5-difluorophenyl)acetamide have been explored as inhibitors of key enzymes like thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical targets in cancer therapy and infectious diseases. Research has shown that certain analogues are highly potent inhibitors, providing a foundation for the development of dual-action therapeutic agents (Gangjee et al., 2008).

Safety And Hazards

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